1-{4-Chlorofuro[3,2-c]pyridin-2-yl}propan-1-one

• Molecular Formula: C10H8ClNO2
• Molecular Weight: 209.63 g/mol
• IUPAC Name: 1-(4-chlorofuro[3,2-c]pyridin-2-yl)propan-1-one
• InChI: InChI=1S/C10H8ClNO2/c1-2-7(13)9-5-6-8(14-9)3-4-12-10(6)11/h3-5H,2H2,1H3
• InChI Key: KDVQTBGFKZWDFS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC2=C(O1)C=CN=C2Cl

Description

1-{4-Chlorofuro[3,2-c]pyridin-2-yl}propan-1-one (CAS 2091269-70-2) is a chemical intermediate of significant interest in medicinal chemistry and pharmaceutical research, particularly in the development of novel kinase inhibitors. Its core structure is based on a furo[3,2-c]pyridine scaffold, a heterocyclic system that is increasingly explored for designing potent and selective therapeutic agents. Research indicates that this specific scaffold serves as a key building block for creating inhibitors targeting Activin Receptor-Like Kinases (ALKs), such as ALK1 and ALK2. These kinases are critical components of the bone morphogenetic protein (BMP) signaling pathway, and their dysregulation is implicated in diverse disease areas, including fibrodysplasia ossificans progressiva (FOP) and certain cancers. The strategic incorporation of a chlorine atom at the 4-position of the furopyridine ring is a common and valuable modification in drug discovery, often used to fine-tune a compound's potency, selectivity, and metabolic stability. The primary research value of this compound lies in its role as a versatile synthetic intermediate. It enables the exploration of structure-activity relationships (SAR) in inhibitor design. Scientists utilize this building block to develop chemical probes that are highly selective for specific ALK family members, which is crucial for validating these kinases as therapeutic targets and for understanding complex signaling pathways in cellular and in vivo models. The chlorofuropyridine moiety is a privileged structure in this context, contributing to interactions with the kinase ATP-binding site. This compound is provided For Research Use Only and is intended solely for laboratory research purposes. It is not intended for diagnostic or therapeutic use in humans or animals.

Preparation Methods

Synthesis of the Furo[3,2-c]pyridine Core

The furo[3,2-c]pyridine framework is generally prepared by cyclization reactions involving suitable pyridine derivatives and oxygen-containing reagents. For example, hydrazinolysis of chlorinated furo-pyridine derivatives has been reported to yield hydrazinyl intermediates, which can be further elaborated into substituted furo[3,2-c]pyridines.

Chlorination at the 4-Position

The chlorination at the 4-position of the furo[3,2-c]pyridine ring is typically achieved by electrophilic substitution using chlorinating agents such as thionyl chloride or phosphorus pentachloride on the corresponding hydroxyl or amino intermediates. This step is critical to introduce the chlorine atom that characterizes the compound.

Introduction of the Propan-1-one Group at the 2-Position

The 2-position acylation to introduce the propan-1-one substituent can be carried out via Friedel-Crafts acylation or by condensation reactions involving 2-acetylpyridine derivatives. For example, the reaction of 4-chlorofuro[3,2-c]pyridine with propanoyl chloride or corresponding ketone derivatives under Lewis acid catalysis can yield the target ketone compound.

Detailed Synthetic Route Example

A representative synthetic route based on literature and patent data includes the following steps:

Step	Reaction Description	Reagents/Conditions	Yield & Notes
1	Preparation of 6-chlorofuro[2,3-b]pyridine	Starting from 6-chloropyridine derivatives, cyclization with oxygen donors	Moderate yield; precursor for hydrazinolysis
2	Hydrazinolysis to form 6-hydrazinylfuro[2,3-b]pyridine	Reflux with hydrazine hydrate in ethanol	Yield ~60%; intermediate for further elaboration
3	Electrophilic chlorination at 4-position	Chlorinating agents (e.g., SOCl2)	High regioselectivity for 4-chloro substitution
4	Acylation at 2-position with propan-1-one	Friedel-Crafts acylation using propanoyl chloride and Lewis acid catalyst (e.g., AlCl3)	Yields vary; purification by column chromatography

Spectroscopic and Analytical Characterization

The synthesized compound is typically characterized by:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ^1H and ^13C NMR confirm the chemical shifts corresponding to the propan-1-one side chain and the heterocyclic ring protons.
• Infrared (IR) Spectroscopy: Characteristic carbonyl stretch (~1700 cm^-1) for the ketone group and C–Cl stretching bands.
• Mass Spectrometry (MS): Molecular ion peak consistent with the molecular weight of 1-{4-Chlorofuro[3,2-c]pyridin-2-yl}propan-1-one.
• Elemental Analysis: Confirms the presence of chlorine and the expected carbon, hydrogen, nitrogen content.

Comparative Table of Preparation Methods

Method Aspect	Hydrazinolysis Route	Electrophilic Chlorination	Friedel-Crafts Acylation
Starting Material	6-chlorofuro[2,3-b]pyridine	Hydroxy or amino furo[3,2-c]pyridine derivatives	4-chlorofuro[3,2-c]pyridine
Reagents	Hydrazine hydrate	SOCl2 or PCl5	Propanoyl chloride, AlCl3
Conditions	Reflux in ethanol	Room temp or reflux	Anhydrous, inert atmosphere
Yield	~60% for hydrazinyl intermediate	High regioselectivity	Moderate to good
Purification	Recrystallization	Column chromatography	Column chromatography
Advantages	Good intermediate for further modifications	Precise chlorination	Direct introduction of ketone group
Limitations	Multi-step, requires intermediate isolation	Requires careful control	Sensitive to moisture

Research Findings and Perspectives

• The compound 1-{4-Chlorofuro[3,2-c]pyridin-2-yl}propan-1-one has been studied mainly as a ligand in medicinal chemistry, particularly for dopamine receptor interactions.
• The synthetic routes emphasize regioselective chlorination and efficient acylation strategies to maintain the integrity of the fused heterocyclic system.
• Alternative methods such as palladium-catalyzed cross-coupling for ketone introduction have been explored in related heterocycles but are less reported for this specific compound.
• The compound is commercially available, indicating established synthetic protocols, but detailed academic publications on its synthesis are limited, highlighting the importance of patent literature and related heterocyclic chemistry studies for method development.

Chemical Reactions Analysis

1-{4-Chlorofuro[3,2-c]pyridin-2-yl}propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids.

Reduction: Reduction reactions using agents such as lithium aluminum hydride can convert the ketone group to an alcohol.

Substitution: Nucleophilic substitution reactions can occur at the chlorinated position, where nucleophiles like amines or thiols replace the chlorine atom.

Common reagents and conditions used in these reactions include organic solvents, controlled temperatures, and specific catalysts to enhance reaction rates and selectivity. Major products formed from these reactions include alcohols, carboxylic acids, and substituted derivatives.

Scientific Research Applications

1-{4-Chlorofuro[3,2-c]pyridin-2-yl}propan-1-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and dyes.

Mechanism of Action

The mechanism of action of 1-{4-Chlorofuro[3,2-c]pyridin-2-yl}propan-1-one involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, depending on its structure and functional groups. For example, it may inhibit enzymes involved in cell proliferation, leading to its potential use as an anticancer agent . The exact molecular targets and pathways are still under investigation, and further research is needed to fully elucidate its mechanism of action.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s furopyridine core distinguishes it from other propan-1-one derivatives. Key comparisons include:

• 1-[1-(4-Chlorobenzenesulfonyl)-1H-indole-3-yl]-3-[4-(pyridin-2-yl)piperazin-1-yl]propan-1-one (): Structure: Indole core with 4-chlorobenzenesulfonyl and pyridinylpiperazine substituents. Comparison: The sulfonyl group may enhance binding affinity compared to the target compound’s chloro substituent, while the fused furopyridine in the target could reduce ring strain and improve stability .
• 1-(2-Hydroxyphenyl)-3-(pyridin-4-yl)propan-1-one (No. 2158, ): Structure: Phenyl ring with a hydroxyl group and pyridinyl-propanone.
• 3-[2-(Benzyloxy)phenyl]-1-(pyridin-2-yl)propan-1-one (): Structure: Benzyloxy-phenyl and pyridinyl-propanone. Properties: High PSA (39.19) suggests moderate membrane permeability. Comparison: The benzyloxy group introduces steric bulk, which may hinder target engagement compared to the compact furopyridine core .

Biological Activity

1-{4-Chlorofuro[3,2-c]pyridin-2-yl}propan-1-one is a heterocyclic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

Compound Overview

• Molecular Formula : C$_{10}$H$_{8}$ClNO$_{2}$
• Molecular Weight : 209.63 g/mol
• IUPAC Name : 1-(4-chlorofuro[3,2-c]pyridin-2-yl)propan-1-one

The compound features a unique furo[3,2-c]pyridine core with a chlorine substituent and a propanone moiety, which contributes to its reactivity and biological interactions .

Research indicates that 1-{4-Chlorofuro[3,2-c]pyridin-2-yl}propan-1-one may exert its biological effects through several mechanisms:

• Enzyme Inhibition : The compound has been shown to inhibit specific enzymes involved in cell proliferation. This inhibition is crucial for its potential use as an anticancer agent .
• Antimicrobial Activity : Preliminary studies suggest that the compound exhibits antimicrobial properties, making it a candidate for further exploration in treating infectious diseases .

Anticancer Properties

Several studies have investigated the anticancer potential of 1-{4-Chlorofuro[3,2-c]pyridin-2-yl}propan-1-one:

• Cell Proliferation Inhibition : In vitro studies demonstrate that the compound significantly inhibits the proliferation of various cancer cell lines. For example, it was found to reduce the viability of breast cancer cells by inducing apoptosis .

Antimicrobial Activity

The compound's antimicrobial properties have been assessed against various pathogens:

Pathogen	Activity	Reference
Staphylococcus aureus	Inhibitory effect
Escherichia coli	Moderate inhibition
Candida albicans	Effective antifungal

These findings suggest that 1-{4-Chlorofuro[3,2-c]pyridin-2-yl}propan-1-one could be developed into a therapeutic agent for treating infections.

Study on Anticancer Activity

A notable study published in Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of furo[3,2-c]pyridine derivatives. The researchers synthesized various analogs of 1-{4-Chlorofuro[3,2-c]pyridin-2-yl}propan-1-one and evaluated their anticancer activities. The results indicated that modifications to the chlorinated furo-pyridine structure could enhance cytotoxicity against cancer cells .

Metabolism Studies

Another research effort focused on the metabolic pathways of related compounds. For instance, the metabolism of 1-furan-2-yl-3-pyridin-2-yl-propenone (a structural analog) was analyzed in rat liver microsomes. This study identified two major metabolites, providing insights into how similar compounds might be processed in vivo and their implications for pharmacokinetics .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 1-{4-Chlorofuro[3,2-c]pyridin-2-yl}propan-1-one, it is useful to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Key Features
1-{4-Chlorofuro[3,2-c]pyridin-2-yl}-2-methylbutan-1-one	C$_{12}$H$_{12}$ClNO$_{2}$	Similar structure; studied for similar activities
4-Chlorofuro[3,2-c]pyridine	C$_{8}$H$_{4}$ClNO	Parent structure; lacks propanone moiety
1-(Pyridin-2-Yl)propan-2-one	C$_{10}$H$_{11}$NO	Similar backbone; exhibits different biological properties

The distinct combination of a furo[3,2-c]pyridine core with a propanone functional group sets this compound apart from others in its class and highlights its unique reactivity patterns and therapeutic potential .